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Compound of Interest

Compound Name: Vanadium pentafluoride

Cat. No.: B1594393

For Researchers, Scientists, and Drug Development Professionals

Vanadium pentafluoride (VFs), a unique and highly reactive inorganic compound, holds
significant interest within the scientific community due to its potent fluorinating and oxidizing
properties. This technical guide provides an in-depth exploration of the chemical properties and
structural characteristics of vanadium pentafluoride, offering valuable insights for
researchers, scientists, and professionals in drug development and other advanced chemical
fields.

Core Chemical and Physical Properties

Vanadium pentafluoride is a colorless, volatile liquid at room temperature that freezes at 19.5
°C.[1] It is a highly reactive substance, a characteristic underscored by its ability to fluorinate
organic materials.[1] The compound is exclusively monomeric in the gas phase.[1]
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Property Value Reference
Molecular Formula VFs [1]
Molar Mass 145.934 g/mol [1]
Appearance Colorless solid/liquid [1]
Melting Point 19.5°C (67.1 °F; 292.6 K) [1]
Boiling Point 48.3 °C (118.9 °F; 321.4 K) [1]
Density (solid) 2.502 g/cm3 [1]
Enthalpy of Formation (AHf°) -1429.4 + 0.8 kJ/mol [1]

Molecular Structure and Bonding

The molecular structure of vanadium pentafluoride exhibits distinct characteristics in its
different physical states, a key factor influencing its chemical behavior.

Gaseous State: A Monomeric Trigonal Bipyramid

In the gas phase, vanadium pentafluoride exists as a monomer with a trigonal bipyramidal
geometry, belonging to the Dsh point group as determined by electron diffraction studies.[1]
This structure features two axial and three equatorial fluorine atoms bonded to the central
vanadium atom.

Unfortunately, a public document with the specific bond lengths and angles from gas-phase
electron diffraction could not be retrieved at the time of this writing.

Solid State: A Polymeric Chain of Octahedra

In the solid state, vanadium pentafluoride adopts a polymeric structure. This structure
consists of infinite chains of VFe octahedra linked by cis-bridging fluorine atoms.[2] This
polymerization results in an approximately octahedral coordination environment for each
vanadium atom.[2] The crystals of vanadium pentafluoride are orthorhombic.[3]
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Parameter Value Reference
Crystal System Orthorhombic [3]
Space Group Pmcn [3]
a 5.40 A [3]
b 16.72 A [3]
C 753 A [3]

/I Define nodes for the first vanadium octahedron V1 [label="V", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; F1_1 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F1_2
[label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F1_3 [label="F", fillcolor="#34A853",
fontcolor="#FFFFFF"]; F1_4 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F_bridgel
[label="F", fillcolor="#FBBCO05", fontcolor="#202124"];

Il Define nodes for the second vanadium octahedron V2 [label="V", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; F2_1 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F2_2
[label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F2_3 [label="F", fillcolor="#34A853",
fontcolor="#FFFFFF"]; F2_4 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F_bridge2
[label="F", fillcolor="#FBBCO05", fontcolor="#202124"];

/I Connect the atoms within each octahedron and between them V1 --{F1 1, F1 2, F1 3,
F1 4, F _bridgel, F_bridge2}; V2 --{F2_1,F2 2, F2_3,F2_4, F_bridgel, F_bridge2}; }
Caption: Polymeric structure of solid VFs.

Synthesis of Vanadium Pentafluoride

Vanadium pentafluoride can be synthesized through several methods, primarily involving the
fluorination of vanadium metal or the disproportionation of vanadium tetrafluoride.

Direct Fluorination of Vanadium Metal

This method involves the direct reaction of vanadium metal with fluorine gas at elevated
temperatures.

Experimental Protocol:
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» Place granulated vanadium metal (99.5% purity) in a nickel reaction tube.[4]
e Pass elemental fluorine gas over the vanadium metal at 300 °C.[4]
e The resulting vanadium pentafluoride, being volatile, is collected downstream.

e Due to its hygroscopic nature, all manipulations should be carried out using vacuum
distillation techniques to prevent atmospheric contact.[4]

 For purification, the product can be subjected to several freeze-pump-thaw cycles to remove
residual hydrogen fluoride and fluorine.[4]

Vanadium Metal (V)
@m Pentafluoride (VF5)

Click to download full resolution via product page

Fluorine Gas (F2)
at 300°C

Disproportionation of Vanadium Tetrafluoride

Vanadium pentafluoride can also be prepared by the thermal disproportionation of vanadium
tetrafluoride (VFa4). This reaction yields equal amounts of the solid vanadium trifluoride (VF3)
and the volatile vanadium pentafluoride.[1]

Reaction: 2VFs4 —» VF3 + VFs

This conversion is typically conducted at 650 °C.[1]

Chemical Reactivity

Vanadium pentafluoride is a powerful fluorinating and oxidizing agent, and it also exhibits

Lewis acidity.
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Hydrolysis

Like other electrophilic metal halides, vanadium pentafluoride readily hydrolyzes in the
presence of water. The initial reaction forms vanadium oxytrifluoride (VOF3) and hydrogen
fluoride (HF).[1] Further hydrolysis leads to the formation of vanadium pentoxide (V205).[1] This
process is accelerated in the presence of a base.[1]

Reaction Pathway:
e VFs5 + H20 - VOFs + 2HF[1]

e 2VOFs + 3H20 - V20s + 6HF[1]

@Jm Pentafluoride (VF5)

+ H20

@m Oxytrifluoride (VOF3)

\‘HZO

@m Pentoxide (V205)

Click to download full resolution via product page

Lewis Acidity

Vanadium pentafluoride acts as a Lewis acid, readily accepting fluoride ions to form the
hexafluorovanadate anion ([VFe]~). A typical example is its reaction with potassium fluoride
(KF).[1]

Reaction: VFs + KF - KVFe[1]

Fluorinating and Oxidizing Agent
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The high reactivity of vanadium pentafluoride is demonstrated by its potent fluorinating and
oxidizing capabilities.

o Reaction with Sulfur: It oxidizes elemental sulfur to sulfur tetrafluoride (SFa4).[1] Reaction: S +
4VFs — 4VFa + SFa[1]

 Fluorination of Organic Compounds: Vanadium pentafluoride can fluorinate unsaturated
polyfluoroolefins to produce polyfluoroalkanes.[1] Terminal polyhalogenoalkenes are
fluorinated at temperatures between -20 to -30 °C, while internal polyfluoroalkenes require
heating to react.[5] For instance, 2-chloropentafluoro-1,3-butadiene undergoes 1,4-addition
of fluorine.[5] The fluorination of perfluoroallylbenzene and perfluoro-3-methylstyrene occurs
more readily in the side chain than in the aromatic ring.[5]

Solubility and Other Reactions

Despite its tendency to hydrolyze, vanadium pentafluoride can be dissolved in alcohols.[1] It
is also moderately soluble in hydrogen fluoride (HF) and dissolves without reaction in liquid
chlorine (Clz2) and bromine (Brz2).[1]

Spectroscopic Characterization

Spectroscopic techniques are crucial for elucidating the structure and bonding of vanadium
pentafluoride.

Vibrational Spectroscopy (IR and Raman)

The vibrational spectra of vanadium pentafluoride in the vapor phase are consistent with a
Dsh symmetry. The fundamental vibrational frequencies have been observed and assigned.

Experimental Protocol for Vibrational Spectroscopy:

« Infrared (IR) Spectroscopy: The IR spectrum of VFs vapor can be recorded using a nickel cell
with AgCl or polyethylene windows. A sidearm on the cell allows for the control of sample
pressure.

e Raman Spectroscopy: The Raman spectrum of the vapor can be obtained at elevated
temperatures (e.g., 73 °C) in a quartz tube. For the liquid phase, spectra can be recorded at
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various temperatures. A common excitation source is a laser, and the scattered light is
analyzed with a spectrophotometer.

Vibrational Mode Frequency (cm~)
ar' 719, 608

a2" 784, 331

e' 810, 282, ~200

e" 350

Nuclear Magnetic Resonance (NMR) Spectroscopy

51V NMR spectroscopy is a powerful tool for studying vanadium compounds. The 31V nucleus
has a high natural abundance (99.75%) and sensitivity, although it is a quadrupolar nucleus
which can lead to broad signals.[6][7] The chemical shifts in 51V NMR are highly sensitive to the
coordination environment of the vanadium atom. For neat vanadium oxytrichloride (VOCIs),
which is often used as a reference, the chemical shift is 0 ppm.[6]

Experimental Protocol for 1V NMR Spectroscopy: A detailed experimental protocol for neat
vanadium pentafluoride was not found in the searched literature. However, a general
approach for solid-state >V NMR involves:

e Acquiring spectra on a solid-state NMR spectrometer operating at a specific magnetic field
strength (e.g., 9.4 T or 14.1 T).[8]

» Using a suitable probe for solid samples.
» Referencing the chemical shifts to an external standard, such as neat VOCIs.[8]
» Calibrating the 90° pulse widths using a standard sample.[8]

Conclusion

Vanadium pentafluoride is a compound of significant chemical interest, characterized by its
high reactivity and distinct structural properties that vary with its physical state. Its utility as a
powerful fluorinating and oxidizing agent makes it a valuable reagent in synthetic chemistry. A
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thorough understanding of its chemical behavior, guided by detailed structural and
spectroscopic data, is essential for its safe and effective application in research and
development. This guide provides a foundational overview to aid scientists and professionals in
harnessing the potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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